Cas no 3605-01-4 (Piribedil)

• Product Name: Piribedil
• CAS No: 3605-01-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• MDL: MFCD00868264
• CID: 44309
• PubChem ID: 253659623
• Update Time: 2025-04-18

Piribedil Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)pyrimidine
• 2[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl-]pyrimidine
• Piribendyl
• Piribedil
• 2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]pyrimidine
• ET 495
• EU-4200
• Piribedile [DCIT]
• Piribedilum [INN-Latin]
• Trivastal
• Trivastan
• 2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidine
• EU 4200
• Piribedil [INN:DCF]
• DO22K1PRDJ
• 1-(2-Pyrimidyl)-4-piperonylpiperazine
• 2-(4-Piperonyl-1-piperazinyl)pyrimidine
• Pyrimidine, 2-(4-piperonyl-1-piperazinyl)-
• Pyrimidine, 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-
• OQDPVLVUJFGPGQ-UHFFFAOYSA-N
• Prestwick0_000980
• NCGC00015857-03
• Prestwick2_000980
• Tox21_110245
• GTPL49
• BDBM85092
• AKOS001309525
• SR-01000076091
• T72361
• 2-(4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl)pyrimidine
• L000476
• NS00008358
• FT-0610865
• EN300-6492984
• NCGC00015857-01
• PIRIBEDIL [WHO-DD]
• P2054
• Lopac-P-9233
• BRD-K47936004-003-03-1
• s3656
• Pyrimidine, 2-(4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl)-
• DTXSID9045188
• CAS-3605-01-4
• BPBio1_001121
• NCGC00024951-03
• CAS-78213-63-5
• Prestwick1_000980
• Oprea1_061309
• PIRIBEDIL [MART.]
• EINECS 222-764-6
• 2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine
• SR-01000076091-11
• SPBio_002930
• D07305
• 3605-01-4
• Tox21_110245_1
• NCGC00024951-02
• BPBio1_001269
• CS-8014
• AB00514645-19
• PIRIBEDIL [MI]
• Tocris-1031
• PIRIBEDIL [INN]
• Piribedilum
• ES-0016
• NSC_4850
• UNII-DO22K1PRDJ
• NCGC00015857-02
• 2-{4-[(1,3-dioxaindan-5-yl)methyl]piperazin-1-yl}pyrimidine
• BRD-K47936004-001-01-9
• AC-1051
• BCP10553
• HMS2089M17
• Lopac0_000965
• BRN 0963637
• HY-12707
• CAS_3605-01-4
• AB00514645
• CHEMBL1371770
• SCHEMBL150101
• NCGC00015857-06
• SBI-0050938.P002
• 2-(4-Benzo[1,3]dioxol-5-ylmethyl-piperazin-1-yl)-pyrimidine
• 2-(4-(Benzo[d][1 pound not3]dioxol-5-ylmethyl)piperazin-1-yl)pyrimidine
• CCG-205045
• HMS3885E19
• NCGC00015857-09
• NCGC00015857-16
• CHEBI:92833
• BSPBio_001019
• SDCCGSBI-0050938.P003
• DB12478
• Z31240640
• 2-[4-(2H-1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidine
• ET-495
• 2,5-diamino-4-(dimethylamino)-4-nitrostilbene
• Q413976
• Prestwick3_000980
• A823101
• 2-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)pyrimidine methanesulfonate
• 2-(4-(3,4-Methylenedioxybenzyl)piperazino)pyrimidine
• Biomol-NT_000044
• Oprea1_215383
• DTXCID7025188
• 1-(3,4-Methylenedioxybenzyl)-4-(2-pyrimidyl)piperazine
• Piribedile
• NCGC00015857-04
• 1-(2-Pyrimidyl)-4-(3,4-methylenedioxybenzyl)piperazine
• Cambridge id 5268291
• MFCD00868264
• Piribedil (INN)
• NCGC00024951-01
• NCGC00015857-05
• Trivastal (TN)
• NCGC00015857-07
• BRD-K47936004-003-11-4
• DA-66746
• 2-(4-((1,3-Benzodioxol-5-yl)methyl)piperazin-1-yl)pyrimidine
• 2-(4-((2H-1,3-benzodioxol-5-yl)methyl)piperazin-1-yl)pyrimidine
• PIRIBEDIL (MART.)
• Trivastal lp
• STL497889
• AG-690/37046188
• 2-(4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl)pyrimidine
• N04BC08
• 2-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine
• Piribedilum (INN-Latin)

• MDL： MFCD00868264
• Inchi： 1S/C16H18N4O2/c1-4-17-16(18-5-1)20-8-6-19(7-9-20)11-13-2-3-14-15(10-13)22-12-21-14/h1-5,10H,6-9,11-12H2
• InChI Key： OQDPVLVUJFGPGQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 298.14300
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.1183 (rough estimate)
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 469.4°C at 760 mmHg
• Refractive Index: 1.6000 (estimate)
• PSA: 50.72000
• LogP: 1.53040
• Merck: 7493

Piribedil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• RTECS：UV9704000
• Toxicity：LD50 in mice (mg/kg): 88 i.v., 690 i.p., 1460 orally (Laubie)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines